Cas no 1709-26-8 (Pentanedioic acid, 3-(cyanomethyl)-, dimethyl ester)

• Product Name: Pentanedioic acid, 3-(cyanomethyl)-, dimethyl ester
• CAS No: 1709-26-8
• Molecular Formula: C₉H₁₃NO₄
• Molecular Weight: 199.20382
• CID: 1357986
• PubChem ID: 59843343

Pentanedioic acid, 3-(cyanomethyl)-, dimethyl ester Properties

Names and Identifiers

• Pentanedioic acid, 3-(cyanomethyl)-, dimethyl ester
• dimethyl 3-(cyanomethyl)pentanedioate
• BS-25096
• 1709-26-8
• 3-cyanomethyl-pentanedioic acid dimethyl ester
• QFNGGPKUZJTFBS-UHFFFAOYSA-N
• SCHEMBL1762805
• 1,5-DIMETHYL 3-(CYANOMETHYL)PENTANEDIOATE
• DTXSID60733201
• Dimethyl3-(cyanomethyl)pentanedioate

• InChIKey： QFNGGPKUZJTFBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO4/c1-13-8(11)5-7(3-4-10)6-9(12)14-2/h7H,3,5-6H2,1-2H3
• SMILES： COC(=O)CC(CC#N)CC(=O)OC

Computed Properties

• Exact Mass: 199.08449
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 199.08445790g/mol
• Heavy Atom Count: 14
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters